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Abstract

N,N-Diethylmethylamine (DEMA), a tertiary amine with the chemical formula CsHisN, is a
versatile and reactive compound with a growing number of industrial applications. This
technical guide provides an in-depth analysis of its core uses as a chemical intermediate,
catalyst, and curing agent across various sectors, including the production of specialty
chemicals, polymers, and in foundry processes. This document details the physicochemical
properties of DEMA, outlines experimental protocols for its key applications, presents
guantitative data on its performance, and visualizes relevant chemical pathways and industrial
workflows.

Physicochemical Properties

N,N-Diethylmethylamine is a clear, colorless to pale yellow liquid with a characteristic amine
odor.[1] A summary of its key physicochemical properties is presented in Table 1 for easy
reference.
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Property Value Reference(s)
Molecular Formula CsHisN [2][3]
Molar Mass 87.16 g/mol [4]
Appearance .Cleiar, colorless to pale yellow (115]
liquid

Density 0.72 g/mL at 25 °C [1][6]
Melting Point -196 °C [4][6]
Boiling Point 63-65 °C [41[6]
Flash Point -11 °F (-24 °C) [1][6]
Solubility in Water 310.5g/Lat49.4 °C [5]
pKa (conjugate acid) 10.35 at 25 °C [5]
Refractive Index (n20/D) 1.389 [41[6]
CAS Number 616-39-7 [2]

Industrial Applications

N,N-Diethylmethylamine's industrial utility stems from its nucleophilic and basic character,
making it a valuable component in a range of chemical processes.

Precursor for Quaternary Ammonium Compounds

N,N-Diethylmethylamine serves as a precursor in the synthesis of quaternary ammonium
compounds (QACSs) through the Menschutkin reaction.[7] This reaction involves the alkylation
of the tertiary amine with an alkyl halide to form a quaternary ammonium salt.[7] QACs have
widespread applications as surfactants, phase transfer catalysts, and antimicrobial agents.[8]

Objective: To synthesize a quaternary ammonium salt by reacting N,N-Diethylmethylamine
with an alkyl halide.

Materials:
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e N,N-Diethylmethylamine (DEMA)

o Alkyl halide (e.g., methyl iodide, benzyl bromide)

» Polar aprotic solvent (e.g., acetonitrile, acetone)[7]

¢ Round-bottom flask

o Reflux condenser

 Stirring apparatus

e Heating mantle

Procedure:

« In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
N,N-Diethylmethylamine in a suitable polar aprotic solvent.

» Add a stoichiometric equivalent of the alkyl halide to the solution.

o Heat the reaction mixture to reflux and maintain for a period determined by the reactivity of
the alkyl halide (iodides react faster than bromides, which are faster than chlorides).[7] The
progress of the reaction can be monitored by techniques such as thin-layer chromatography
(TLC) or nuclear magnetic resonance (NMR) spectroscopy.

» Upon completion of the reaction, the quaternary ammonium salt may precipitate out of the
solution, or the solvent can be removed under reduced pressure.

e The crude product can be purified by recrystallization from an appropriate solvent.

Expected Outcome: The formation of a quaternary ammonium salt. The yield and purity will
depend on the specific reactants and reaction conditions.
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Catalyst in Polyurethane Foam Production

In the manufacturing of polyurethane (PU) foams, tertiary amines like DEMA are crucial
catalysts.[9] They play a significant role in balancing the two primary reactions: the "blowing"
reaction (isocyanate and water) which generates carbon dioxide gas for foam expansion, and
the "gelling" reaction (isocyanate and polyol) which builds the polymer network.[9] The choice
of amine catalyst influences the foam's processing characteristics and final properties such as
density, hardness, and elasticity.

Click to download full resolution via product page

The performance of tertiary amine catalysts in polyurethane foam production is evaluated
based on several parameters. While specific data for DEMA is not readily available in
comparative studies, the following table outlines key metrics used to assess catalyst efficiency.
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. Typical Range (for various
Parameter Description . .
tertiary amines)

Time from mixing until the
Cream Time mixture begins to rise and turn 5- 15 seconds

creamy.

Time from mixing until the
formation of a solid polymer

Gel Time network, observed as the point 30 - 120 seconds
where strings can be pulled

from the rising foam.

Time from mixing until the
Tack-Free Time foam surface is no longer tacky 60 - 300 seconds

to the touch.

Time from mixing until the
Rise Time foam has reached its 60 - 180 seconds

maximum height.

_ The mass per unit volume of
Foam Density 10 - 100 kg/m 3
the cured foam.

Curing Agent and Accelerator for Epoxy Resins

N,N-Diethylmethylamine can function as a curing agent or, more commonly, as an accelerator
for other curing agents (like amines or anhydrides) in epoxy resin systems.[10] As a tertiary
amine, it promotes the anionic polymerization of the epoxy resin.[10] When used as an
accelerator, it increases the rate of the curing reaction, allowing for faster processing times and
lower curing temperatures.[11] The nucleophilic nitrogen atom of DEMA attacks the
electrophilic carbon of the epoxide ring, initiating the ring-opening polymerization.

Click to download full resolution via product page

Objective: To quantify the effect of N,N-Diethylmethylamine as an accelerator on the curing
time of an epoxy resin system.
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Materials:

Epoxy resin (e.g., Diglycidyl ether of bisphenol A - DGEBA)

Primary or secondary amine curing agent (e.g., diethylenetriamine - DETA)

N,N-Diethylmethylamine (DEMA)

Differential Scanning Calorimeter (DSC)

Small aluminum pans for DSC
Procedure:

o Prepare two formulations of the epoxy resin system. Formulation A will be the control,
containing the epoxy resin and the primary/secondary amine curing agent at the
stoichiometric ratio. Formulation B will contain the same components as A, with the addition
of a small percentage of DEMA (e.g., 1-5% by weight of the resin).

e Thoroughly mix the components of each formulation.
o Accurately weigh a small sample (5-10 mg) of each formulation into a DSC pan.

o Perform a non-isothermal DSC scan on each sample at a constant heating rate (e.g., 10
°C/min) over a temperature range that encompasses the entire curing process (e.g., 25 °C to
250 °C).

o Analyze the resulting thermograms to determine the onset temperature of curing, the peak
exothermic temperature, and the total heat of reaction for each formulation.

Expected Outcome: Formulation B, containing DEMA, is expected to exhibit a lower onset and
peak curing temperature compared to the control Formulation A, indicating an acceleration of
the curing reaction. The total heat of reaction should be similar for both formulations if complete
curing is achieved.

Catalyst in the Foundry Industry (Cold Box Process)
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N,N-Diethylmethylamine is utilized as a gaseous catalyst in the "cold box" process for
producing sand cores and molds in foundries.[12][13] This process involves mixing sand with a
two-part organic binder system (typically a phenolic resin and a polyisocyanate).[13][14] A
vaporous tertiary amine, such as DEMA, is then passed through the sand mixture, rapidly
catalyzing the urethane reaction and hardening the core at room temperature.[13][14] This
method offers high productivity and dimensional accuracy.[13] Some advanced cold box
processes employ a sequential gassing system, where different amine catalysts are introduced
in a specific order to optimize curing and reduce catalyst consumption.[12]

Click to download full resolution via product page

Intermediate in Pharmaceutical and Agrochemical
Synthesis

The reactivity of N,N-Diethylmethylamine makes it a valuable intermediate in the synthesis of
more complex molecules, including active pharmaceutical ingredients (APIs) and
agrochemicals.[15] Its nucleophilic nature allows for its incorporation into larger molecular
scaffolds. While specific, publicly available, detailed protocols for the synthesis of commercial
drugs or pesticides using DEMA are proprietary, its role as a building block is analogous to
other tertiary amines used in the industry. For instance, it can be involved in reactions to
introduce a diethylmethylamino group into a molecule, which can be a key structural feature for
biological activity.

Synthesis of N,N-Diethylmethylamine

Industrially, N,N-Diethylmethylamine can be produced through several synthetic routes. One
common method is the reductive amination of diethylamine, for example, under Eschweiler-
Clarke conditions which involve reaction with formaldehyde and formic acid.[1] Another route is
the catalyzed reaction between ethylamine and methanol.[1]

Safety and Handling

N,N-Diethylmethylamine is a flammable liquid and vapor. It is also toxic if swallowed or
inhaled and can cause severe skin burns and eye damage.[1] Appropriate personal protective
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equipment (PPE), including gloves, safety glasses, and respiratory protection, should be used
when handling this chemical. It should be stored in a well-ventilated area away from sources of
ignition.

Conclusion

N,N-Diethylmethylamine is a versatile and industrially significant tertiary amine. Its
applications as a precursor for quaternary ammonium compounds, a catalyst in polyurethane
foam production and epoxy resin curing, and its role in the foundry cold box process highlight
its importance in modern chemical manufacturing. Further research into its catalytic properties
and its use as a building block in the synthesis of novel pharmaceuticals and agrochemicals is
likely to expand its industrial footprint. This guide provides a foundational understanding of the
key technical aspects of N,N-Diethylmethylamine's industrial applications for professionals in
research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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